Cas no 895010-44-3 (4-(4-Chlorophenyl)-3-(methoxymethyl)-1H-pyrazol-5-amine)

• Product Name: 4-(4-Chlorophenyl)-3-(methoxymethyl)-1H-pyrazol-5-amine
• CAS No: 895010-44-3
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 878356
• PubChem ID: 16653083
• Update Time: 2025-04-19

4-(4-Chlorophenyl)-3-(methoxymethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROPHENYL)-3-(METHOXYMETHYL)-1H-PYRAZOL-5-AMINE
• 4-(4-chlorophenyl)-5-(methoxymethyl)-2,3-dihydro-1H-pyrazol-3-imine
• AKOS000272877
• AKOS030253978
• VU0613502-1
• 1187090-25-0
• CCG-311412
• VS-01777
• DTXSID10586486
• EN300-58041
• 895010-44-3
• Z274574866
• BB 0219147
• 4-(4-chlorophenyl)-5-(methoxymethyl)-1H-pyrazol-3-amine
• 4-(4-Chloro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine
• F3379-0314
• 4-(4-Chlorophenyl)-3-(methoxymethyl)-1H-pyrazol-5-amine

• Inchi： 1S/C11H12ClN3O/c1-16-6-9-10(11(13)15-14-9)7-2-4-8(12)5-3-7/h2-5H,6H2,1H3,(H3,13,14,15)
• InChI Key： RUOLMSGFFDAALU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(N)=NNC=1COC

Computed Properties

• Exact Mass: 237.0668897g/mol
• Monoisotopic Mass: 237.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 444.2±45.0 °C at 760 mmHg
• Flash Point: 222.4±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-Chlorophenyl)-3-(methoxymethyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)